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Compound of Interest

Compound Name: Tebufenpyrad

Cat. No.: B1682729

Essential safety and logistical information for the proper disposal of Tebufenpyrad, ensuring
the protection of personnel and the environment.

Tebufenpyrad is a pyrazole acaricide and insecticide that functions as a mitochondrial
complex I inhibitor.[1][2] Due to its toxicological profile, proper handling and disposal are critical
to prevent harm to humans and ecosystems. This guide provides step-by-step procedures for
the safe disposal of Tebufenpyrad waste in a laboratory setting.

Hazard Profile of Tebufenpyrad

Tebufenpyrad presents several health and environmental hazards that necessitate careful
disposal. It is classified as toxic if swallowed and harmful if inhaled.[3][4][5] Additionally, it may
cause an allergic skin reaction and damage to the gastrointestinal tract through prolonged or
repeated oral exposure.[3][5] Tebufenpyrad is also very toxic to aquatic life with long-lasting
effects.[3][5]
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Hazard Classification Description

Acute Oral Toxicity Toxic if swallowed.[3][4][5]

Acute Inhalation Toxicity Harmful if inhaled.[3][4][5]

Skin Sensitization May cause an allergic skin reaction.[3][4][5]

B o May cause damage to organs through
Specific Target Organ Toxicity
prolonged or repeated exposure.[4][5]

Very toxic to aquatic life with long-lasting effects.

[3](5]

Aquatic Hazard

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is mandatory for the safe disposal of
Tebufenpyrad and its containers.

1. Personal Protective Equipment (PPE): Before handling Tebufenpyrad waste, ensure
appropriate PPE is worn. This includes:

o Chemical-resistant gloves (e.g., nitrile rubber).[6]
o Safety goggles or a face shield.[4][6]
e Alab coat or protective clothing.[4]

e In cases of potential dust or aerosol generation, a respirator should be used in a well-
ventilated area.[4][5]

2. Waste Segregation and Collection:

e Solid Waste: Collect solid Tebufenpyrad waste, including contaminated materials like
absorbent pads, in a designated, clearly labeled, and sealed hazardous waste container.[4]

[5]

e Liquid Waste: Do not dispose of liquid Tebufenpyrad waste down the drain or into any
sewage system.[3][4][5] Collect it in a sealed, compatible container labeled as hazardous
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waste.

Empty Containers: Empty containers must be treated as hazardous waste as they may retain
product residue.[5]

. Container Decontamination and Disposal:

Triple rinse the empty container with a suitable solvent (e.g., water, if appropriate for the
formulation).[7]

The rinsate should be collected and treated as hazardous liquid waste.[7]
After triple rinsing, puncture the container to prevent reuse.[7]

The decontaminated and punctured container can then be disposed of in a sanitary landfill,
or via incineration if permitted by local and state authorities.[7] Alternatively, it can be offered
for recycling or reconditioning.[7]

. Waste Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.[5]

Ensure containers are kept tightly sealed.[3]

All waste must be stored in compliance with local, regional, and national regulations.[5]
. Waste Disposal:

Tebufenpyrad waste must not be disposed of with household garbage.[3]

Arrange for the collection and disposal of the hazardous waste through a licensed waste
disposal company or an approved waste handling site.[5][8]

Ensure all transportation of the waste complies with relevant regulations, including proper
labeling and documentation. The UN number for transporting Tebufenpyrad is UN2811 for
toxic solids and UN3077 for environmentally hazardous solid substances.[3][9]
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Experimental Workflow for Tebufenpyrad Disposal

The following diagram illustrates the logical workflow for the proper disposal of Tebufenpyrad

waste from a laboratory setting.
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Caption: Logical workflow for the safe disposal of Tebufenpyrad.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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